5-Morpholinonicotinamide
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Description
5-Morpholinonicotinamide is a nicotinamide derivative featuring a morpholine ring attached to the pyridine scaffold. Morpholine-containing compounds are widely explored in medicinal chemistry due to their bioactivity, including kinase inhibition, anti-inflammatory, and antimicrobial properties . The morpholine moiety enhances solubility and bioavailability, making it a privileged structure in drug design .
Properties
CAS No. |
500866-04-6 |
|---|---|
Molecular Formula |
C10H13N3O2 |
Molecular Weight |
207.23 g/mol |
IUPAC Name |
5-morpholin-4-ylpyridine-3-carboxamide |
InChI |
InChI=1S/C10H13N3O2/c11-10(14)8-5-9(7-12-6-8)13-1-3-15-4-2-13/h5-7H,1-4H2,(H2,11,14) |
InChI Key |
WHZXWCVFPHGUQU-UHFFFAOYSA-N |
SMILES |
C1COCCN1C2=CN=CC(=C2)C(=O)N |
Canonical SMILES |
C1COCCN1C2=CN=CC(=C2)C(=O)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogues and Molecular Properties
The table below compares 5-Morpholinonicotinamide with structurally related compounds based on molecular data from the evidence:
| Compound Name | Molecular Formula | Molecular Weight (g/mol) | CAS Number | Key Structural Features |
|---|---|---|---|---|
| 5-Morpholinonicotinamide (inferred) | C₁₀H₁₃N₃O₂ | 223.23 | Not provided | Pyridine core with morpholine and amide |
| Methyl 5-amino-2-morpholinobenzoate | C₁₂H₁₆N₂O₃ | 236.27 | 4031-84-9 | Benzene ring with morpholine, ester |
| 5-Bromo-N-methoxy-N-methylnicotinamide | C₈H₁₀BrN₃O₂ | 260.09 | 183608-47-1 | Brominated pyridine with methyl groups |
Key Observations :
- Morpholine Positioning: Unlike methyl 5-amino-2-morpholinobenzoate (morpholine on benzene), 5-Morpholinonicotinamide likely positions the morpholine on pyridine, altering electronic effects and binding interactions .
- Functional Groups: The amide group in 5-Morpholinonicotinamide may enhance hydrogen-bonding capacity compared to ester or brominated analogs .
Pharmacological Activity
- Anti-Inflammatory Potential: Morpholine-containing compounds like schisandrin analogs (e.g., compounds 10–15 in ) inhibit cyclooxygenase (COX) activity, hinting at similar anti-inflammatory mechanisms .
- Kinase Inhibition: Morpholine derivatives are common in kinase inhibitors (e.g., mTOR, PI3K), suggesting 5-Morpholinonicotinamide could target similar pathways .
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